Cas no 1049676-93-8 (2,3-Diphenyl-1,4,8-triazaspiro4.5deca-1,3-diene)

• Product Name: 2,3-Diphenyl-1,4,8-triazaspiro4.5deca-1,3-diene
• CAS No: 1049676-93-8
• MF: C₁₉H₁₉N₃
• MW: 289.374264001846
• CID: 4569666
• PubChem ID: 45598110
• Update Time: 2025-10-28

2,3-Diphenyl-1,4,8-triazaspiro4.5deca-1,3-diene Chemical and Physical Properties

Names and Identifiers

• 2,3-Diphenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene
• 2,3-Diphenyl-1,4,8-triazaspiro[4.5]deca-1,3-diene 95+%
• MFCD11052319
• 1049676-93-8
• CS-0339625
• 2,3-Diphenyl-1,4,8-triazaspiro4.5deca-1,3-diene

• MDL： MFCD11052319
• Inchi： 1S/C19H19N3/c1-3-7-15(8-4-1)17-18(16-9-5-2-6-10-16)22-19(21-17)11-13-20-14-12-19/h1-10,20H,11-14H2
• InChI Key： HBIZCFAKHMPUJF-UHFFFAOYSA-N
• SMILES： N1C2(CCNCC2)N=C(C2=CC=CC=C2)C=1C1=CC=CC=C1

Computed Properties

• Exact Mass: 289.157897619g/mol
• Monoisotopic Mass: 289.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 36.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 2,3-Diphenyl-1,4,8-triazaspiro4.5deca-1,3-diene

2,3-Diphenyl-1,4,8-Triazaspiro[4.5]Deca-1,3-Diene: A Comprehensive Overview

The compound with CAS No. 1049676-93-8, known as 2,3-Diphenyl-1,4,8-Triazaspiro[4.5]Deca-1,3-Diene, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The spiro structure in this molecule is formed by a triazine ring fused with a diene system, creating a unique framework that exhibits intriguing chemical and physical properties.

Recent studies have highlighted the potential of 2,3-Diphenyl-1,4,8-Triazaspiro[4.5]Deca-1,3-Diene in various applications. For instance, researchers have explored its role in the development of advanced materials for optoelectronic devices. The molecule's ability to undergo photochemical reactions under specific conditions makes it a promising candidate for use in light-emitting diodes (LEDs) and solar cells. Additionally, its stability under harsh environmental conditions has been tested extensively, revealing its potential for use in high-performance polymers and composites.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. One of the most efficient methods reported in the literature involves the coupling of aromatic rings with triazine precursors under catalytic conditions. This approach not only ensures high yields but also allows for the incorporation of functional groups that can further enhance the molecule's properties. The CAS No. 1049676-93-8 serves as a unique identifier for this compound in scientific databases and regulatory frameworks.

In terms of chemical properties, 2,3-Diphenyl-1,4,8-Triazaspiro[4.5]Deca-1,3-Diene exhibits a high degree of aromaticity due to the conjugation between the triazine and diene moieties. This feature contributes to its stability and reactivity under various chemical transformations. Furthermore, the molecule's electronic structure has been studied using computational methods such as density functional theory (DFT), providing insights into its potential for use in electronic devices.

The application of this compound extends beyond materials science into the realm of pharmaceuticals. Preliminary studies suggest that it may possess bioactive properties that could be harnessed for therapeutic purposes. However, further research is required to fully understand its pharmacokinetics and toxicity profile before it can be considered for clinical applications.

In conclusion, CAS No. 1049676-93-8 represents a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and properties make it an exciting subject for ongoing research and development efforts.